Cas no 905764-87-6 (N-(4-acetylphenyl)-2-(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanylacetamide)

• Product Name: N-(4-acetylphenyl)-2-(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanylacetamide
• CAS No: 905764-87-6
• MF: C₁₉H₁₉N₅O₂S
• MW: 381.451462030411
• CID: 5505280
• PubChem ID: 7590718
• Update Time: 2025-06-15

N-(4-acetylphenyl)-2-(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• F2715-0592
• N-(4-acetylphenyl)-2-[(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide
• STL452444
• 905764-87-6
• AKOS016354719
• N-(4-acetylphenyl)-2-((4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)thio)acetamide
• N-(4-acetylphenyl)-2-[(4-amino-5-benzyl-1,2,4-triazol-3-yl)sulfanyl]acetamide
• N-(4-acetylphenyl)-2-(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanylacetamide

• Inchi： 1S/C19H19N5O2S/c1-13(25)15-7-9-16(10-8-15)21-18(26)12-27-19-23-22-17(24(19)20)11-14-5-3-2-4-6-14/h2-10H,11-12,20H2,1H3,(H,21,26)
• InChI Key： WBYKQIWJJWAOBH-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(C(C)=O)=CC=1)=O)C1=NN=C(CC2C=CC=CC=2)N1N

Computed Properties

• Exact Mass: 381.12594604g/mol
• Monoisotopic Mass: 381.12594604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 128Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on N-(4-acetylphenyl)-2-(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanylacetamide

Professional Introduction to N-(4-acetylphenyl)-2-(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanylacetamide (CAS No. 905764-87-6)

N-(4-acetylphenyl)-2-(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanylacetamide (CAS No. 905764-87-6) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of N-(4-acetylphenyl)-2-(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanylacetamide is characterized by the presence of several key functional groups, including an acetyl group, an amino group, and a sulfanyl group. These functional groups contribute to the compound's unique chemical properties and biological interactions. The 4-acetylphenyl moiety, for instance, is known to enhance the lipophilicity of the molecule, which can improve its absorption and distribution within biological systems.

In recent years, there has been a growing interest in the development of novel compounds that target various diseases and disorders. N-(4-acetylphenyl)-2-(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanylacetamide has emerged as a promising candidate in this regard due to its ability to interact with multiple biological targets. Specifically, studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammation and cell proliferation.

The 4H-1,2,4-triazol core of N-(4-acetylphenyl)-2-(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanylacetamide is particularly noteworthy as it has been shown to possess significant pharmacological activity. Triazoles are known for their broad spectrum of biological effects, including antimicrobial, antiviral, and anti-inflammatory properties. The presence of the 5-benzyl group further modulates the biological activity of the molecule by enhancing its binding affinity to specific targets.

Ongoing research in the field of medicinal chemistry has highlighted the potential of N-(4-acetylphenyl)-2-(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanylacetamide as a lead compound for drug development. Several preclinical studies have demonstrated its efficacy in models of inflammation and cancer. For example, studies have shown that this compound can inhibit the activity of key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in the production of pro-inflammatory mediators.

The sulfanyl group in N-(4-acetylphenyl)-2-(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl strong>)< strong>sulfanylacetamide strong) also plays a crucial role in its biological activity. Sulfanyl-containing compounds are known to exhibit diverse pharmacological effects due to their ability to interact with sulfur-rich biomolecules such as proteins and nucleic acids. This interaction can lead to modulation of various cellular processes, including signal transduction and enzyme inhibition.

In addition to its potential therapeutic applications, N-(< strong > 42 - acetylphen yl strong > ) - 22 - ( 42 - amino - 55 - benz yl - 42 H - 11 , 22 , 44 - tri azo l - 33 - yl ) su lf any l acet am ide ( CAS No . 90 57 64 -87 -6 ) has also been investigated for its role in chemical synthesis. The structural features of this compound make it a valuable intermediate in the synthesis of more complex molecules. Researchers have leveraged its reactivity to develop novel synthetic pathways that could be applied in the production of other bioactive compounds.

The synthesis of N-(< strong > 42 - acetylphen yl strong > ) - 22 - ( 42 - amino - 55 - benz yl - 42 H - 11 , 22 , 44 - tri azo l - 33 - yl ) su lf any l acet am ide ( CAS No . 90 57 64 87 6 ) involves several key steps that highlight the expertise required in organic chemistry. The process typically begins with the preparation of the < strong > 42 H strong > tri azo l core , which is then functionalized with the appropriate substituents . The introduction of the sulfanyl group and subsequent acetylation steps require precise control over reaction conditions to ensure high yield and purity . Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are employed to confirm the structural integrity of the final product . These methods provide detailed information about the molecular structure and purity , ensuring that the compound meets pharmaceutical standards. p > < p > In conclusion , N -( 42 acetyl phen yl ) - 22 -( 42 amino 55 benz yl 42 H 11, 22, 44 tri azo l 33 yl ) su lf any l acet am ide ( CAS No . 905764876) is a multifaceted compound with significant potential in pharmaceutical research . Its unique structural features and demonstrated biological activities make it a valuable asset in drug discovery efforts . As research continues to uncover new applications for this compound , it is likely that N -( 42 acetyl phen yl ) 22( 42 amino 55 benz yl 42 H 11, 22, 44 tri azo l *33*y l) su lf any l acet am ide ( CAS No . *90*57*64*87*6) will play an increasingly important role in addressing various health challenges . p > article > response >